1-(3-Butoxy-4-chlorobenzenesulfonyl)-4-(4-methylphenyl)piperazine

• IUPAC Name: 1-(3-butoxy-4-chlorophenyl)sulfonyl-4-(4-methylphenyl)piperazine
• InChI: InChI=1S/C21H27ClN2O3S/c1-3-4-15-27-21-16-19(9-10-20(21)22)28(25,26)24-13-11-23(12-14-24)18-7-5-17(2)6-8-18/h5-10,16H,3-4,11-15H2,1-2H3
• InChI Key: DRRKMJLRHGAIOE-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=C(C=CC(=C1)S(=O)(=O)N2CCN(CC2)C3=CC=C(C=C3)C)Cl
• Molecular Formula: C21H27ClN2O3S
• Molecular Weight: 423.0 g/mol

Description

1-(3-Butoxy-4-chlorobenzenesulfonyl)-4-(4-methylphenyl)piperazine, also known as BCTC, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of pain management. BCTC is a non-selective cation channel blocker that is known to have an effect on the TRPV1 receptor, which is responsible for detecting heat and pain.

Mechanism of Action

1-(3-Butoxy-4-chlorobenzenesulfonyl)-4-(4-methylphenyl)piperazine works by blocking the TRPV1 receptor, which is responsible for detecting heat and pain. By blocking this receptor, 1-(3-Butoxy-4-chlorobenzenesulfonyl)-4-(4-methylphenyl)piperazine can effectively reduce pain in animal models. 1-(3-Butoxy-4-chlorobenzenesulfonyl)-4-(4-methylphenyl)piperazine is a non-selective cation channel blocker, which means that it can block other cation channels in addition to the TRPV1 receptor.
Biochemical and Physiological Effects:
1-(3-Butoxy-4-chlorobenzenesulfonyl)-4-(4-methylphenyl)piperazine has been shown to have a number of biochemical and physiological effects. It has been shown to reduce pain in animal models, and has also been studied for its potential use in the treatment of chronic pain conditions such as neuropathic pain and inflammatory pain. 1-(3-Butoxy-4-chlorobenzenesulfonyl)-4-(4-methylphenyl)piperazine has also been shown to have an effect on the cardiovascular system, and has been studied for its potential use in the treatment of hypertension.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(3-Butoxy-4-chlorobenzenesulfonyl)-4-(4-methylphenyl)piperazine in lab experiments is its ability to effectively reduce pain in animal models. This makes it a valuable tool for studying the mechanisms of pain and developing new pain management drugs. However, one of the limitations of using 1-(3-Butoxy-4-chlorobenzenesulfonyl)-4-(4-methylphenyl)piperazine in lab experiments is its non-selective nature. 1-(3-Butoxy-4-chlorobenzenesulfonyl)-4-(4-methylphenyl)piperazine can block other cation channels in addition to the TRPV1 receptor, which can make it difficult to study the specific effects of blocking the TRPV1 receptor.

Future Directions

There are a number of future directions for the study of 1-(3-Butoxy-4-chlorobenzenesulfonyl)-4-(4-methylphenyl)piperazine. One area of research is the development of more selective TRPV1 receptor blockers. This would allow researchers to study the specific effects of blocking the TRPV1 receptor without affecting other cation channels. Another area of research is the development of new pain management drugs based on the mechanism of action of 1-(3-Butoxy-4-chlorobenzenesulfonyl)-4-(4-methylphenyl)piperazine. Finally, 1-(3-Butoxy-4-chlorobenzenesulfonyl)-4-(4-methylphenyl)piperazine could also be studied for its potential use in the treatment of other conditions, such as hypertension.

Synthesis Methods

1-(3-Butoxy-4-chlorobenzenesulfonyl)-4-(4-methylphenyl)piperazine can be synthesized through a multi-step process that involves the reaction of 3-butoxy-4-chlorobenzenesulfonyl chloride with 4-methylphenylpiperazine in the presence of a base. The resulting product can be purified through recrystallization and column chromatography.

Scientific Research Applications

1-(3-Butoxy-4-chlorobenzenesulfonyl)-4-(4-methylphenyl)piperazine has been extensively studied for its potential use as a pain management drug. It has been shown to have an effect on the TRPV1 receptor, which is responsible for detecting heat and pain. 1-(3-Butoxy-4-chlorobenzenesulfonyl)-4-(4-methylphenyl)piperazine is a non-selective cation channel blocker that can effectively reduce pain in animal models. It has also been studied for its potential use in the treatment of chronic pain conditions such as neuropathic pain and inflammatory pain.